5-Amino-3-(3-fluorophenyl)isoxazole

• IUPAC Name: 3-(3-fluorophenyl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C9H7FN2O/c10-7-3-1-2-6(4-7)8-5-9(11)13-12-8/h1-5H,11H2
• InChI Key: ZPEKGYYUYANHBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NOC(=C2)N
• Molecular Formula: C9H7FN2O
• Molecular Weight: 178.16 g/mol

Description

5-Amino-3-(3-fluorophenyl)isoxazole is a chemical compound with the empirical formula C9H7FN2O and a molecular weight of 178.16. It is commonly used in early discovery research.

Synthesis Analysis

Isoxazoles, including 5-Amino-3-(3-fluorophenyl)isoxazole, can be synthesized via different pathways using both homogeneous and heterogeneous catalysts. The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole. The reaction temperature and pH are key factors that determine the regioselectivity.

Molecular Structure Analysis

The molecular structure of 5-Amino-3-(3-fluorophenyl)isoxazole is represented by the SMILES string Nc1cc(no1)-c2cccc(F)c2. The InChI key is ZPEKGYYUYANHBK-UHFFFAOYSA-N.

Chemical Reactions Analysis

The chemical reactions involving 5-Amino-3-(3-fluorophenyl)isoxazole are diverse. For instance, the use of either tert-butyl nitrite or isoamyl nitrite enables an efficient, one-pot approach for the synthesis of 3,5-disubstituted isoxazoles from substituted aldoximes and alkynes under conventional heating conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Amino-3-(3-fluorophenyl)isoxazole include its empirical formula (C9H7FN2O), molecular weight (178.16), and its solid form.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antitumor Activity: Novel isoxazole derivatives, including 5-amino-3-(3-fluorophenyl)isoxazole, have been synthesized and evaluated for antitumor activity. These compounds demonstrated significant antitumor effects, surpassing even that of the well-known cytotoxic agent 5-fluorouracil in some cases (Hamama, Ibrahim, & Zoorob, 2017).

Synthesis of Fluoroalkyl-substituted Isoxazoles

• Preparation of Fluoromethylisoxazoles: A comprehensive study explored the synthesis of 5-fluoroalkyl-substituted isoxazoles, including methodologies for preparing 5-fluoromethyl- and 5-difluoromethylisoxazoles. These methods have applications in the large-scale production of fluorinated analogues of known compounds (Chalyk et al., 2019).

Antimicrobial and Antitubercular Activity

• Antimicrobial and Antitubercular Properties: Isoxazole derivatives, including those with a 5-amino-3-(3-fluorophenyl) structure, have been synthesized and evaluated for antimicrobial and antitubercular activities. Some compounds showed significant activity against bacterial strains and Mycobacterium tuberculosis (Shingare et al., 2018).

Carbonic Anhydrase Inhibition

• Inhibitory Activity against Carbonic Anhydrase: Derivatives of 5-amino-3-(3-fluorophenyl)isoxazole have been found to inhibit human carbonic anhydrase isoforms, particularly hCA II and hCA VII. This activity suggests potential applications in treating conditions like glaucoma and neuropathic pain (Altug et al., 2017).

Gene Expression Modulation

• Influence on Gene Expression: The compound 5-amino-3-methyl-4-isoxazolecarboxylic acid hydrazide, a derivative of 5-amino-3-(3-fluorophenyl)isoxazole, has shown potential as an anti-inflammatory drug candidate. It significantly modulates autoimmune and inflammatory gene expression (Płoszaj et al., 2016).

Anticonvulsant Properties

• Sodium Channel Blocker and Anticonvulsant: Certain isoxazole derivatives, including those with a 5-amino structure, have been evaluated for anticonvulsant activities. These compounds showed promising results in blocking sodium channels, which is crucial in controlling epileptic seizures (Malik & Khan, 2014).

Immunomodulatory Effects

• Immunomodulatory Properties: The compound 5-amino-3-methyl-4-isoxazolecarboxylic acid hydrazide has demonstrated immunomodulatory effects, influencing lymphocyte subsets and enhancing the humoral immune response. This indicates potential applications in treating autoimmune diseases and boosting vaccine efficacy (Drynda et al., 2015).

Antioxidant Activity

• Antioxidant Activity: Some isoxazole derivatives, including those with a 5-amino-3-(3-fluorophenyl) structure, have been synthesized and evaluated for antioxidant properties. These compounds exhibit potential in inhibiting oxidative stress (Geetha & Rajakumar, 2020).

Safety and Hazards

The safety information available indicates that 5-Amino-3-(3-fluorophenyl)isoxazole is classified under GHS07, with a hazard statement of H302, indicating that it is harmful if swallowed. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid contact with skin, eyes, or clothing.

Future Directions

Isoxazoles, including 5-Amino-3-(3-fluorophenyl)isoxazole, continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use. Future research directions may include the development of new eco-friendly synthetic strategies, expansion of the available drug-like chemical space, and acceleration of the drug discovery program.